Cas no 98013-35-5 (ethyl 1-tert-butyl-1H-1,2,3-triazole-4-carboxylate)

• Product Name: ethyl 1-tert-butyl-1H-1,2,3-triazole-4-carboxylate
• CAS No: 98013-35-5
• MF: C₉H₁₅N₃O₂
• MW: 197.234301805496
• MDL: MFCD29059296
• CID: 3031698
• PubChem ID: 13399237
• Update Time: 2024-12-09

ethyl 1-tert-butyl-1H-1,2,3-triazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-tert-butyl-1H-1,2,3-triazole-4-carboxylate
• Ethyl 1-(1,1-dimethylethyl)-1H-1,2,3-triazole-4-carboxylate (ACI)
• 1-tert-Butyl-1H-[1,2,3]triazole-4-carboxylic acid ethyl ester
• Ethyl 1-tert-butyltriazole-4-carboxylate
• Ethyl1-(tert-butyl)-1H-1,2,3-triazole-4-carboxylate
• CS-W020497
• SY244460
• Ethyl 1-(tert-butyl)-1H-1,2,3-triazole-4-carboxylate
• MFCD29059296
• 1H-1,2,3-Triazole-4-carboxylic acid, 1-(1,1-dimethylethyl)-, ethyl ester
• SCHEMBL1412523
• AS-48434
• F30957
• 98013-35-5
• AKOS027335398
• YDA01335

• MDL： MFCD29059296
• Inchi： 1S/C9H15N3O2/c1-5-14-8(13)7-6-12(11-10-7)9(2,3)4/h6H,5H2,1-4H3
• InChI Key： KQAQHURASVLKBV-UHFFFAOYSA-N
• SMILES： O=C(C1=CN(C(C)(C)C)N=N1)OCC

Computed Properties

• Exact Mass: 197.116426730g/mol
• Monoisotopic Mass: 197.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 57Ų